Cas no 59547-52-3 (4-{[5-(1,2-dithiolan-3-yl)pentanoyl]amino}butanoic acid)

4-{[5-(1,2-dithiolan-3-yl)pentanoyl]amino}butanoic acid structure
59547-52-3 structure
Product Name:4-{[5-(1,2-dithiolan-3-yl)pentanoyl]amino}butanoic acid
CAS No:59547-52-3
MF:C12H21NO3S2
MW:291.430041074753
CID:1615232
PubChem ID:43043
Update Time:2025-04-21

4-{[5-(1,2-dithiolan-3-yl)pentanoyl]amino}butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-{[5-(1,2-dithiolan-3-yl)pentanoyl]amino}butanoic acid
    • 4-[[5-(1,2-Dithiolan-3-yl)-1-oxopentyl]amino]butanoic acid
    • 4-[5-(dithiolan-3-yl)pentanoylamino]butanoic acid
    • 59547-52-3
    • 4-((5-(1,2-Dithiolan-3-yl)-1-oxopentyl)amino)butanoic acid
    • BUTANOIC ACID, 4-((5-(1,2-DITHIOLAN-3-YL)-1-OXOPENTYL)AMINO)-
    • 4-[5-(1,2-Dithiolan-3-yl)pentanoylamino]butanoic acid
    • DTXSID40974953
    • DB-228989
    • LABA
    • SCHEMBL7841655
    • 4-{[5-(1,2-Dithiolan-3-yl)-1-hydroxypentylidene]amino}butanoic acid
    • PZSMUPGANZGPBF-UHFFFAOYSA-N
    • 4-(DL-alpha-Lipamido)butyric acid
    • Inchi: 1S/C12H21NO3S2/c14-11(13-8-3-6-12(15)16)5-2-1-4-10-7-9-17-18-10/h10H,1-9H2,(H,13,14)(H,15,16)
    • InChI Key: PZSMUPGANZGPBF-UHFFFAOYSA-N
    • SMILES: S1C(CCS1)CCCCC(NCCCC(=O)O)=O

Computed Properties

  • Exact Mass: 291.09643
  • Monoisotopic Mass: 291.09628588g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 9
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 117Ų

Experimental Properties

  • PSA: 66.4
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